Cas no 28673-50-9 (1-Cyclohexene-1-aceticacid, 4-cyclohexyl-)

1-Cyclohexene-1-aceticacid, 4-cyclohexyl- structure
28673-50-9 structure
Product Name:1-Cyclohexene-1-aceticacid, 4-cyclohexyl-
CAS No:28673-50-9
MF:C14H22O2
MW:222.323284626007
CID:280503
PubChem ID:206756
Update Time:2025-04-19

1-Cyclohexene-1-aceticacid, 4-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexene-1-aceticacid, 4-cyclohexyl-
    • 2-(4-cyclohexylcyclohexen-1-yl)acetic acid
    • DTXSID50951331
    • [[[1,1'-Bi(cyclohexan)]-3-en]-4-yl]acetic acid
    • Acide (cyclohexyl-4 cyclohexen-1 yl) acetique [French]
    • Acide (cyclohexyl-4 cyclohexen-1 yl) acetique
    • 4-Cyclohexyl-1-cyclohexene-1-acetic acid
    • Acetic acid, (4-cyclohexyl-1-cyclohexen-1-yl)-
    • 28673-50-9
    • 1-Cyclohexene-1-acetic acid, 4-cyclohexyl-
    • Inchi: 1S/C14H22O2/c15-14(16)10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h6,12-13H,1-5,7-10H2,(H,15,16)
    • InChI Key: IOUHTAWCGAWYMR-UHFFFAOYSA-N
    • SMILES: OC(CC1=CCC(CC1)C1CCCCC1)=O

Computed Properties

  • Exact Mass: 222.16206
  • Monoisotopic Mass: 222.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.058
  • Boiling Point: 354.3°Cat760mmHg
  • Flash Point: 251.3°C
  • Refractive Index: 1.52
  • PSA: 37.3
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.